Cas no 250737-12-3 (6'-epipravastatin)

6'-epipravastatin Properties

Names and Identifiers

• 6'-epipravastatin
• N-(3-ACETYLTHIO-2-METHYLPROPANOYL)GLYCINE TERT-BUTYL ESTER-D5
• (3R,5R)-3,5-Dihydroxy-7-[(1S,2S,6R,8S,8aR)-6-hydroxy-2-methyl-8-[[(2S)-2-methylbutanoyl]oxy]-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]heptanoic acid
• PRAVASTATIN SODIUM IMPURITY, 6'-EPIPRAVASTATIN-[USP IMPURITY]
• 6-Epi-pravastatin
• Q27287878
• (3R,5R)-3,5-Dihydroxy-7-((1S,2S,6R,8S,8aR)-6-hydroxy-2-methyl-8-(((2S)-2-methylbutanoyl)oxy)-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)heptanoic acid
• (3R,5R)-3,5-Dihydroxy-7-((1S,2S,6R,8S,8aR)-6-hydroxy-2-methyl-8-(((S)-2-methylbutanoyl)oxy)-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)heptanoic acid
• PRAVASTATIN SODIUM IMPURITY, 6'-EPIPRAVASTATIN- [USP IMPURITY]
• Pravastatin sodium specified impurity A [EP]
• 1-NAPHTHALENEHEPTANOIC ACID, 1,2,6,7,8,8A-HEXAHYDRO-.BETA.,.DELTA.,6-TRIHYDROXY-2-METHYL-8-((2S)-2-METHYL-1-OXOBUTOXY)-, (.BETA.R,.DELTA.R,1S,2S,6R,8S,8AR)-
• PRAVASTATIN SODIUM IMPURITY A (EP IMPURITY)
• (3R,5R)-7-[(1S,2S,6R,8S,8aR)-6-hydroxy-2-methyl-8-[(2S)-2-methylbutanoyl]oxy-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoic acid
• R76ZW7E32P
• PRAVASTATIN SODIUM IMPURITY, 6'-EPIPRAVASTATIN-(USP IMPURITY)
• 1-Naphthaleneheptanoic acid, 1,2,6,7,8,8a-hexahydro-beta,delta,6-trihydroxy-2-methyl-8-((2S)-2-methyl-1-oxobutoxy)-, (betaR,deltaR,1S,2S,6R,8S,8aR)-
• 6'-Epipravastatin
• Pravastatin sodium specified impurity A
• 250737-12-3
• PRAVASTATIN SODIUM IMPURITY A [EP IMPURITY]
• SCHEMBL14430866
• UNII-R76ZW7E32P
• CHEMBL3544781
• Pravastatin sodium impurity, 6'-epipravastatin-(USP)
• Pravastatin sodium impurity, 6'-epipravastatin-[USP]
• Pravastatin sodium impurity, 6'-epipravastatin- [USP]
• +Expand

• InChIKey： TUZYXOIXSAXUGO-PZSHMICQSA-N
• Inchi： InChI=1S/C23H36O7/c1-4-13(2)23(29)30-20-11-17(25)9-15-6-5-14(3)19(22(15)20)8-7-16(24)10-18(26)12-21(27)28/h5-6,9,13-14,16-20,22,24-26H,4,7-8,10-12H2,1-3H3,(H,27,28)/t13-,14-,16+,17-,18+,19-,20-,22-/m0/s1
• SMILES： CC[C@H](C)C(=O)O[C@H]1C[C@H](C=C2[C@H]1[C@H]([C@H](C=C2)C)CC[C@H](C[C@H](CC(=O)O)O)O)O

Computed Properties

• Exact Mass: 424.24610348Da
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 11
• Monoisotopic Mass: 424.24610348Da
• Heavy Atom Count: 30
• Complexity: 656
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 124Ų